Cas no 20870-79-5 (5-nitro-2,3-dihydro-1H-indol-2-one)

• Product Name: 5-nitro-2,3-dihydro-1H-indol-2-one
• CAS No: 20870-79-5
• MF: C₈H₆N₂O₃
• MW: 178.14484167099
• MDL: MFCD00456999
• CID: 51678
• PubChem ID: 230366
• Update Time: 2025-04-18

5-nitro-2,3-dihydro-1H-indol-2-one Chemical and Physical Properties

Names and Identifiers

• 5-Nitroindolin-2-one
• 5-Nitro-2-oxindole
• 5-Nitro-1,3-dihydro-indol-2-one
• 5-NITRO-1,3-DIHYDROINDOLE-2-ONE
• 5-Nitro-2,3-dihydro-1H-indol-2-one
• 5-Nitrooxindole
• 5-nitro-1,3-dihydroindol-2-one
• NSC 25199
• NSC 99066
• 5-Nitro-1,3-dihydro-2H-indol-2-one
• NSC25199
• NCIOpen2_002205
• DTXSID50282253
• AM85661
• 5-nitro-oxindole
• Q-102618
• NSC99066
• 5-nitro oxindole
• AKOS000450563
• 5-NITRO-2-INDOLINONE
• 2H-Indol-2-one, 1,3-dihydro-5-nitro-
• FT-0638055
• AG-667/03559046
• MFCD00456999
• 5-Nitro-2-oxindole, 97%
• NSC-25199
• 5-nitrooxindol
• 20870-79-5
• EN300-31275
• SY026862
• SCHEMBL19954
• CS-W008165
• 5-Nitroindolinon
• AC-22706
• NSC-99066
• PS-3346
• AB06059
• STR08878
• Z320949678
• A814990
• JQCGHRDKVZPCRO-UHFFFAOYSA-N
• A1-00365
• 5-nitro-3H-indol-2-ol
• STL367534
• DB-012192
• 5-nitro-2,3-dihydro-1H-indol-2-one

• MDL： MFCD00456999
• Inchi： 1S/C8H6N2O3/c11-8-4-5-3-6(10(12)13)1-2-7(5)9-8/h1-3H,4H2,(H,9,11)
• InChI Key： JQCGHRDKVZPCRO-UHFFFAOYSA-N
• SMILES： O=C1CC2C=C(C=CC=2N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 178.03800
• Monoisotopic Mass: 178.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 74.9A^2

Experimental Properties

• Color/Form: No data available
• Density: 1.449
• Melting Point: 233-236 °C
• Boiling Point: 411.4°C at 760 mmHg
• Flash Point: 202.6±28.7 °C
• Refractive Index: 1.632
• PSA: 74.92000
• LogP: 1.75060

5-nitro-2,3-dihydro-1H-indol-2-one Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H317,H319,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38-43
• Safety Instruction： S26; S36/37
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds